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Compound of Interest

2,3,4-Trimethoxyphenylboronic
Compound Name: d
aci

Cat. No.: B052638

For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the physicochemical properties of 2,3,4-
Trimethoxyphenylboronic acid, a compound of interest in organic synthesis and medicinal
chemistry.

Core Compound Properties

2,3,4-Trimethoxyphenylboronic acid is an organic compound featuring a benzene ring
substituted with three methoxy groups and a boronic acid functional group. Its chemical
properties make it a reagent in various chemical reactions, including Suzuki-Miyaura cross-
coupling reactions.

Quantitative Data Summary

The fundamental quantitative properties of 2,3,4-Trimethoxyphenylboronic acid are
summarized in the table below. This data is essential for stoichiometric calculations in
synthesis, as well as for analytical characterization.
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Property Value Reference
Molecular Formula CoH13BOs [1112][3]
Linear Formula (CH30)3CsH2B(0OH)2

Molecular Weight 212.01 g/mol [1112]131[4]
CAS Number 118062-05-8

Melting Point 74-79 °C

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and application of 2,3,4-
Trimethoxyphenylboronic acid are typically found in peer-reviewed scientific literature and
chemical synthesis databases. These protocols would include specific reaction conditions,
reagent quantities, work-up procedures, and analytical methods for characterization (e.g.,
NMR, mass spectrometry, HPLC). Due to the specific and varied nature of its applications, a
generalized experimental protocol is not provided here. Researchers should consult relevant
publications for methodologies tailored to their specific research goals.

Logical Relationships

The following diagram illustrates the relationship between the compound and its fundamental
chemical identifiers.
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Fig. 1: Relationship between the chemical compound and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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